Cas no 2413884-93-0 (tert-butyl 4-2-(dimethylamino)ethyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-2-(dimethylamino)ethyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2413884-93-0
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5675923
• PubChem ID: 165768195
• Update Time: 2025-06-14

tert-butyl 4-2-(dimethylamino)ethyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413884-93-0
• tert-butyl 4-[2-(dimethylamino)ethyl]-4-hydroxypiperidine-1-carboxylate
• EN300-26665662
• tert-butyl 4-2-(dimethylamino)ethyl-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C14H28N2O3/c1-13(2,3)19-12(17)16-10-7-14(18,8-11-16)6-9-15(4)5/h18H,6-11H2,1-5H3
• InChI Key： OMKKWGIMOCLRTN-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)C)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl 4-2-(dimethylamino)ethyl-4-hydroxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-(dimethylamino)ethyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2413884-93-0)

The compound tert-butyl 4-(2-(dimethylamino)ethyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2413884-93-0) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the piperidine backbone and tert-butyl protecting group, make it a valuable building block for drug discovery. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "piperidine derivatives in drug development" and "role of tert-butyl groups in medicinal chemistry."

Structurally, this compound combines a hydroxypiperidine core with a dimethylaminoethyl side chain, offering both hydrophilic and lipophilic characteristics. Such bifunctionality is increasingly sought after in the design of CNS-targeting therapeutics, a trending topic in pharmaceutical forums. Researchers investigating "blood-brain barrier penetration strategies" often explore similar compounds due to their balanced polarity profiles. The carboxylate protection further enhances its stability during multi-step syntheses, addressing industry concerns about "handling sensitive intermediates."

Recent literature highlights the compound's utility in constructing protein kinase inhibitors, particularly in oncology research where "small molecule drug candidates 2023" remains a top search term. The 4-hydroxypiperidine moiety frequently appears in FDA-approved drugs, explaining growing interest in derivatives like this. Analytical techniques such as HPLC purity analysis and LC-MS characterization are crucial for quality control, reflecting laboratory professionals' searches for "validation methods for novel intermediates."

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) group enables selective deprotection—a feature frequently discussed in organic chemistry communities searching for "orthogonal protection strategies." This aligns with industry demands for modular synthesis approaches. The compound's melting point range (typically 80-85°C) and solubility profile in polar aprotic solvents make it practical for scale-up processes, addressing frequent queries about "handling hygroscopic compounds" in process chemistry forums.

Environmental and regulatory aspects are equally important. While not classified as hazardous, proper storage under nitrogen atmosphere is recommended to maintain stability—a precaution matching laboratory safety searches like "best practices for amine-containing compounds." The compound's biodegradability profile remains under study, reflecting growing interest in "green chemistry metrics for intermediates." These considerations position it favorably compared to more persistent structural analogs.

In conclusion, tert-butyl 4-(2-(dimethylamino)ethyl)-4-hydroxypiperidine-1-carboxylate represents a versatile tool for medicinal chemists addressing contemporary challenges like "fragment-based drug design" and "metabolic stability optimization." Its balanced physicochemical properties and synthetic flexibility ensure continued relevance as research trends evolve toward targeted therapeutics and precision medicine approaches.